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For researchers, scientists, and drug development professionals, this document provides an in-

depth technical guide to GW791343 trihydrochloride, a potent and species-specific allosteric

modulator of the P2X7 receptor. This guide details its chemical properties, mechanism of

action, experimental protocols, and the signaling pathways it influences.

Core Chemical and Physical Properties

GW791343 trihydrochloride, with the CAS number 309712-55-8, is a synthetic compound
recognized for its significant interaction with the P2X7 receptor, a key player in inflammatory

and neurological pathways.[1][2][3] Its fundamental properties are summarized below for easy

reference.
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Property Value

CAS Number 309712-55-8[1][2][3]

Molecular Formula C20H27Cl3F2N4O[4]

Molecular Weight 483.81 g/mol [4]
2-(3,4-difluoroanilino)-N-[2-methyl-5-(piperazin-

'UPAC Name 1-3(/Imethyl)phenyl]ac)etariide;trih);dro(:hrlJoride[4]

Synonyms GW?791343 HCI, GW-791343[4]

Purity >98% (HPLC)

Appearance Solid

Solubility Profile

The solubility of GW791343 trihydrochloride is a critical factor for its application in various
experimental settings. The compound is soluble in water up to 200 mM. For in vivo studies,
specific solvent systems are recommended to achieve desired concentrations.

Solvent/System Solubility Notes
Water Soluble up to 100 mM
10% DMSO / 40% PEG300 / o _
) =2 mg/mL (4.47 mM)[1] A clear solution is obtained.[1]

5% Tween-80 / 45% Saline
10% DMSO / 90% (20% SBE- , ,

) ) > 2 mg/mL (4.47 mM)[1] Results in a clear solution.[1]
B-CD in Saline)
10% DMSO / 90% Corn Oil > 2 mg/mL (4.47 mM)[1] Forms a clear solution.[1]

It is recommended to use heat and/or sonication if precipitation or phase separation occurs
during preparation.[1] For in vivo experiments, freshly prepared solutions are advised.[1] Stock
solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, preferably
under nitrogen.[1]
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Mechanism of Action: A Species-Specific Allosteric
Modulator

GW791343 acts as an allosteric modulator of the P2X7 receptor, meaning it binds to a site
distinct from the ATP binding site to modulate receptor function.[5][6][7] A key characteristic of
this compound is its species-specific activity.[5][8]

e Human P2X7 Receptor: GW791343 is a potent negative allosteric modulator, exhibiting a
non-competitive antagonist effect with a pICso ranging from 6.9 to 7.2.[1][2][3]

o Rat P2X7 Receptor: In contrast, it acts as a positive allosteric modulator, enhancing agonist

responses.[5][6]

This differential activity makes GW791343 a valuable tool for comparative studies of P2X7
receptor pharmacology across species.

P2X7 Receptor Signaling Pathway Modulation

The P2X7 receptor is an ATP-gated ion channel that, upon activation, allows the influx of Na*
and Ca?* and the efflux of K*. This initial pore formation can, with sustained activation, lead to
the formation of a larger, non-selective pore, triggering downstream signaling cascades.
GW?791343, by acting as a negative allosteric modulator in human P2X7 receptors, prevents
these downstream events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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